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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Amino-6-methylbenzonitrile (CAS No: 56043-01-7). The information is
presented to support research, development, and drug discovery activities involving this

compound.

Core Physical Properties

Quantitative data for 2-Amino-6-methylbenzonitrile, also known as 6-Amino-o-tolunitrile, are
summarized in the table below. These values have been compiled from various chemical
supplier databases and public chemical information sources.
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Property Value Source(s)
Molecular Formula CsHsNz2 [1]

Molecular Weight 132.16 g/mol [1]

Melting Point 127-132 °C [1]

Boiling Point Not available [1]

Density Not available [1]

Appearance Solid [No specific citation]
CAS Number 56043-01-7 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Amino-6-
methylbenzonitrile are not extensively available in peer-reviewed literature. The data
presented are typically generated using standard analytical techniques. A generalized
approach for determining these properties is outlined below.

Melting Point Determination

The melting point of a solid compound like 2-Amino-6-methylbenzonitrile is a key indicator of
its purity and is typically determined using one of the following methods:

o Capillary Melting Point Method:

o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled
capillary tube.

o The capillary tube is placed in a melting point apparatus, which contains a heated block or
oil bath and a thermometer or an electronic temperature sensor.

o The temperature is raised at a controlled rate.

o The temperature range from which the solid begins to melt to when it becomes completely
liquid is recorded as the melting point range. For 2-Amino-6-methylbenzonitrile, this is
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reported as 127-132 °C[1].

 Differential Scanning Calorimetry (DSC):

A small, weighed sample is placed in a sealed aluminum pan, and an empty reference pan

[e]

is also prepared.
o Both pans are heated in the DSC instrument at a constant rate.

o The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

o An endothermic peak is observed on the resulting thermogram, and the onset or peak of
this peak is taken as the melting point.

Synthesis and Purification Workflow

While a specific, detailed synthesis protocol for 2-Amino-6-methylbenzonitrile is not provided
in the search results, a generalized experimental workflow for the synthesis and purification of
similar aminobenzonitrile derivatives can be logically constructed. This often involves the
chemical reaction of precursors, followed by isolation and purification of the final product.
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Caption: Generalized workflow for the synthesis and purification of 2-Amino-6-
methylbenzonitrile.

This workflow illustrates the key stages from starting materials to the final, characterized
product. The synthesis stage involves the core chemical transformation. This is followed by
isolation steps to separate the crude product from the reaction mixture. The crude product then
undergoes purification, which could involve techniques like crystallization or column
chromatography. Finally, the purity and identity of the final compound are confirmed through
various analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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